Cas no 929220-61-1 (1-Methyl-3-(3-morpholinopropyl)-2-thioxoimidazolidin-4-one)

• Product Name: 1-Methyl-3-(3-morpholinopropyl)-2-thioxoimidazolidin-4-one
• CAS No: 929220-61-1
• MF: C₁₁H₁₉N₃O₂S
• MW: 257.352461099625
• CID: 1069400
• PubChem ID: 75366833
• Update Time: 2025-11-05

1-Methyl-3-(3-morpholinopropyl)-2-thioxoimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-(3-morpholinopropyl)-2-thioxoimidazolidin-4-one
• 929220-61-1
• 1-methyl-3-(3-morpholin-4-ylpropyl)-2-sulfanylideneimidazolidin-4-one

• MDL： MFCD22548415
• Inchi： 1S/C11H19N3O2S/c1-12-9-10(15)14(11(12)17)4-2-3-13-5-7-16-8-6-13/h2-9H2,1H3
• InChI Key： PYKFLFLKSOIJKT-UHFFFAOYSA-N
• SMILES： S=C1N(C)CC(N1CCCN1CCOCC1)=O

Computed Properties

• Exact Mass: 257.12
• Monoisotopic Mass: 257.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.1A^2
• XLogP3: -0.1

Additional information on 1-Methyl-3-(3-morpholinopropyl)-2-thioxoimidazolidin-4-one

Recent Advances in the Study of 1-Methyl-3-(3-morpholinopropyl)-2-thioxoimidazolidin-4-one (CAS: 929220-61-1)

The compound 1-Methyl-3-(3-morpholinopropyl)-2-thioxoimidazolidin-4-one (CAS: 929220-61-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

Recent research has highlighted the role of 1-Methyl-3-(3-morpholinopropyl)-2-thioxoimidazolidin-4-one as a promising scaffold for drug development. Its structural features, including the thioxoimidazolidinone core and morpholinopropyl side chain, contribute to its interaction with various biological targets. Studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways, making it a candidate for the treatment of chronic inflammatory diseases. Additionally, its ability to modulate cellular signaling pathways has been investigated in the context of cancer therapy.

One of the key advancements in the study of this compound is the development of more efficient synthetic routes. Researchers have reported improved yields and purity through the optimization of reaction conditions and the use of novel catalysts. These advancements are critical for scaling up production and facilitating further pharmacological evaluations. Furthermore, computational modeling studies have provided insights into the compound's binding modes, aiding in the design of derivatives with enhanced potency and selectivity.

In vitro and in vivo studies have shed light on the compound's pharmacokinetic and pharmacodynamic properties. For instance, recent investigations have explored its bioavailability, metabolic stability, and tissue distribution. These studies are essential for understanding its therapeutic potential and identifying potential challenges in drug development. Preliminary results suggest that the compound exhibits favorable pharmacokinetic profiles, although further optimization may be required to improve its efficacy and reduce off-target effects.

The therapeutic potential of 1-Methyl-3-(3-morpholinopropyl)-2-thioxoimidazolidin-4-one extends beyond inflammation and cancer. Emerging research has explored its applications in neurodegenerative diseases, where its ability to cross the blood-brain barrier and modulate neuroinflammatory responses has been investigated. Additionally, its antimicrobial properties have been evaluated, with promising results against drug-resistant bacterial strains. These diverse applications underscore the compound's versatility and highlight its potential as a multi-target therapeutic agent.

Despite these promising findings, challenges remain in the development of 1-Methyl-3-(3-morpholinopropyl)-2-thioxoimidazolidin-4-one as a clinical candidate. Issues such as solubility, stability, and potential toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in overcoming these hurdles and advancing the compound toward preclinical and clinical trials.

In conclusion, the latest research on 1-Methyl-3-(3-morpholinopropyl)-2-thioxoimidazolidin-4-one (CAS: 929220-61-1) highlights its significant potential in various therapeutic areas. Advances in synthesis, computational modeling, and biological evaluation have provided a solid foundation for future studies. Continued exploration of its mechanisms and applications will be essential for realizing its full therapeutic potential and addressing the unmet medical needs in inflammation, cancer, and other diseases.